4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
Description
4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine derivative featuring a benzyl ester group at position 1 and a methyl-amino substituent at position 4, modified with a 2-chloro-acetyl moiety. Its benzyl ester group enhances lipophilicity, which may influence solubility and metabolic stability .
Properties
IUPAC Name |
benzyl 4-[(2-chloroacetyl)-methylamino]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O3/c1-18(15(20)11-17)14-7-9-19(10-8-14)16(21)22-12-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKKURTWGWLGMB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)CCl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.80 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps. One common route includes the following steps:
Formation of the piperidine ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.
Introduction of the chloro-acetyl group: This step involves the reaction of the piperidine derivative with chloroacetyl chloride in the presence of a base such as triethylamine.
Formation of the benzyl ester: The final step involves esterification of the carboxylic acid group with benzyl alcohol in the presence of a catalyst like sulfuric acid.
Industrial Production Methods
Industrial production of this compound may involve similar steps but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product with high purity.
Chemical Reactions Analysis
Types of Reactions
4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur at the chloro-acetyl group, leading to the formation of different derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium methoxide in methanol.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.
Scientific Research Applications
Anticancer Activity
Recent studies have explored the potential of this compound as an anticancer agent. Its ability to inhibit specific enzymes involved in cancer cell proliferation has been investigated. For instance, the chloroacetyl group is known to enhance the reactivity of amines, potentially leading to the formation of cytotoxic derivatives that can target tumor cells.
Neurological Disorders
Research indicates that derivatives of piperidine compounds can exhibit neuroprotective effects. The structure of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester suggests potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems.
Antimicrobial Properties
The compound has shown promise in preliminary antimicrobial studies. Its ability to disrupt bacterial cell membranes or inhibit enzyme activity essential for bacterial survival could position it as a candidate for developing new antibiotics.
Drug Delivery Systems
Due to its ester functionality, this compound can be utilized in drug delivery systems where controlled release of active pharmaceutical ingredients is desired. The benzyl ester can be hydrolyzed under physiological conditions, releasing the active drug at targeted sites.
Case Studies
Mechanism of Action
The mechanism of action of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. The chloro-acetyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to inhibition or modification of their activity. The piperidine ring and benzyl ester moiety may also contribute to the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Variations on the Piperidine Ring
Ester Group Modifications
- The molecular formula shifts to C15H25ClN2O3 .
- Diazepane-ring analogs : Compounds like 4-(2-Chloro-acetyl)-[1,4]diazepane-1-carboxylic acid benzyl ester feature a seven-membered diazepane ring instead of piperidine. This alters ring strain and conformational flexibility, which may affect binding to biological targets .
Amino Group Substituents
- Cyclopropyl-amino analogs: 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1353946-31-2) replaces the methyl group with a cyclopropyl ring. This introduces rigidity and reduces basicity (predicted pKa = 6.81 vs. ~7–8 for methyl-amino derivatives). Its molecular formula is C18H25N3O3, with a higher molar mass (331.41 g/mol) .
- Ethyl-amino derivatives: 4-[(2-Chloro-acetyl)-ethyl-amino]-piperidine-1-carboxylic acid benzyl ester (CAS 1354020-18-0) extends the alkyl chain from methyl to ethyl, increasing hydrophobicity (logP likely higher by ~0.5 units) and steric hindrance .
Functional Group Comparisons
Chloro-acetyl vs. Amino-acetyl Groups
- Electrophilicity: The chloro-acetyl group in the target compound is more reactive toward nucleophiles (e.g., amines or thiols) compared to the amino-acetyl group in analogs like 4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid benzyl ester. This makes the former more suitable for conjugation reactions .
Carbamic Acid vs. Carboxylic Acid Esters
- {4-[(2-Chloro-acetyl)-ethyl-amino]-cyclohexyl}-carbamic acid benzyl ester (CAS 1353967-76-6) replaces the piperidine-carboxylic acid ester with a cyclohexyl carbamate. This modification introduces a urea-like linkage, enhancing hydrogen-bonding capacity and possibly improving metabolic resistance. Molecular weight increases to 352.9 g/mol .
Physicochemical Properties
| Compound (CAS) | Molecular Formula | Molar Mass (g/mol) | Key Substituents | Predicted Boiling Point (°C) | Predicted pKa |
|---|---|---|---|---|---|
| Target compound (benzyl ester) | C17H21ClN2O3 | ~350.8 | 2-Chloro-acetyl, methyl-amino | N/A | ~7.5 |
| 4-[(2-Amino-acetyl)-cyclopropyl-amino]-... (1353946-31-2) | C18H25N3O3 | 331.41 | 2-Amino-acetyl, cyclopropyl-amino | 511.9 ± 50.0 | 6.81 ± 0.29 |
| 4-[(2-Chloro-acetyl)-ethyl-amino]-... (1354020-18-0) | C17H23ClN2O3 | ~354.8 | 2-Chloro-acetyl, ethyl-amino | N/A | ~7.2 |
| tert-Butyl ester variant (1353998-18-1) | C15H25ClN2O3 | ~328.8 | tert-Butyl ester | N/A | ~7.0 |
Biological Activity
The synthesis of this compound typically involves several steps, including the formation of the piperidine ring and the introduction of functional groups such as chloroacetyl and benzyl ester. These synthetic pathways are crucial for understanding its reactivity and potential interactions in biological systems.
Key Reactions Involved in Synthesis:
- Formation of the piperidine ring.
- Introduction of the chloroacetyl group via acylation.
- Esterification to form the benzyl ester.
Biological Activity Overview
While direct studies on the biological activity of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester are sparse, compounds with similar structures have been documented to exhibit various pharmacological properties. These include:
- Antimicrobial Activity : Similar compounds have shown inhibitory effects against both Gram-positive and Gram-negative bacteria.
- Anticonvulsant Properties : Some derivatives display significant anticonvulsant activity, suggesting potential in neurological applications.
- Cytotoxic Effects : Certain analogs have demonstrated cytotoxicity against various cancer cell lines, indicating potential for anticancer drug development.
Structure-Activity Relationship (SAR)
Understanding the structure-activity relationship (SAR) is essential for predicting the biological activity of 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester. The presence of specific functional groups can enhance or diminish its interaction with biological targets.
| Compound Name | Molecular Formula | Notable Features |
|---|---|---|
| 4-(2-Chloro-acetyl)-methyl-amino-piperidine-1-carboxylic acid benzyl ester | C18H24ClN2O3 | Contains chloroacetyl and methyl amino groups |
| 2-(2-Amino-acetylamino)-methyl-piperidine-1-carboxylic acid benzyl ester | C18H24N2O3 | Features amino groups instead of methylamino |
| 2-{[(2-Chloro-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester | C19H26ClN2O3 | Ethyl substitution enhances lipophilicity |
Case Studies and Research Findings
Research on similar compounds provides insights into the potential biological activities that may be exhibited by 4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester:
- Antimicrobial Studies : Compounds structurally related to this piperidine derivative have shown varying degrees of antimicrobial efficacy, with minimum inhibitory concentrations (MIC) ranging from 1 to 4 μg/mL against common pathogens such as Staphylococcus aureus and Escherichia coli .
- Cytotoxicity Assessments : Analogous compounds have been tested against several cancer cell lines, revealing IC50 values indicating effective cytotoxicity at micromolar concentrations. For example, one study reported IC50 values less than 10 μM for certain derivatives against breast cancer cell lines .
- Neuropharmacological Effects : Some derivatives have been evaluated for their anticonvulsant properties, showing promise in preclinical models by significantly reducing seizure activity .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
